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Compound of Interest

Compound Name: Erythromycin A N-oxide

Cat. No.: B12353878

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Erythromycin A N-oxide, a significant metabolite and synthetic precursor of the macrolide

antibiotic erythromycin A, holds considerable interest in pharmaceutical research. This

technical guide provides an in-depth overview of Erythromycin A N-oxide, focusing on its core

chemical properties, synthesis, characterization, and biological relevance. Detailed

experimental protocols and quantitative data are presented to support researchers in their drug

development and scientific exploration endeavors.

Core Chemical Properties
Erythromycin A N-oxide is characterized by the addition of an oxygen atom to the tertiary

amine of the desosamine sugar moiety of Erythromycin A. This modification alters its

physicochemical properties and biological activity.
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Property Value Reference

CAS Number 992-65-4 [1]

Molecular Formula C37H67NO14 [1]

Molecular Weight 749.92 g/mol [1]

Synthesis and Biotransformation
Erythromycin A N-oxide can be generated through both synthetic chemical oxidation and

biological transformation.

Chemical Synthesis
The targeted oxidation of the tertiary amine in Erythromycin A yields Erythromycin A N-oxide.

A common and effective method involves the use of meta-chloroperoxybenzoic acid (m-CPBA).

Experimental Protocol: Synthesis of Erythromycin A N-oxide via m-CPBA Oxidation

Materials: Erythromycin A, meta-chloroperoxybenzoic acid (m-CPBA), Dichloromethane

(CH2Cl2), Saturated aqueous sodium bicarbonate (NaHCO3), Brine, Anhydrous sodium

sulfate (Na2SO4).

Procedure:

Dissolve Erythromycin A in dichloromethane at 0°C.

Add m-CPBA (approximately 2 equivalents) to the solution.

Stir the mixture at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by pouring the mixture into a saturated aqueous

solution of NaHCO3.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.
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Concentrate the solution in vacuo to obtain the crude N-oxide product.

If necessary, the N-oxide can be further purified by chromatography.[2]

A subsequent reduction step using sodium sulfite can be employed to convert any epoxide

byproducts back to the alkene, aiding in the purification of the desired N-oxide.[2]

Biotransformation
In biological systems, Erythromycin A is metabolized primarily by the cytochrome P450 enzyme

system, with the CYP3A4 isoform playing a crucial role. While N-demethylation is a major

metabolic pathway, the formation of Erythromycin A N-oxide is also a recognized

biotransformation.[3] The mechanism involves the transfer of an oxygen atom from the ferryl-

oxo intermediate of CYP3A4 to the nitrogen atom of the desosamine sugar.

Metabolic Pathway of Erythromycin A to Erythromycin A N-oxide

Erythromycin A Erythromycin A N-oxideCYP3A4 (N-oxidation)

Click to download full resolution via product page

Caption: Metabolic conversion of Erythromycin A to Erythromycin A N-oxide by CYP3A4.

Characterization
The structural elucidation of Erythromycin A N-oxide relies on a combination of spectroscopic

techniques. While specific data for the N-oxide is not readily available in public literature, the

following outlines the expected analytical approaches based on the characterization of the

parent compound, Erythromycin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of Erythromycin A is complex, showing numerous

signals for the methyl, methine, and methylene groups of the macrolide ring and its sugar

moieties.[4] For the N-oxide, shifts in the signals corresponding to the protons of the
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desosamine sugar, particularly those adjacent to the nitrogen atom, are expected due to the

electronic effect of the N-O bond.

¹³C NMR: The carbon NMR spectrum of Erythromycin A reveals distinct signals for all 37

carbon atoms.[4] The formation of the N-oxide would induce a downfield shift in the signals

of the carbon atoms attached to the nitrogen in the desosamine ring.

Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the

molecular weight of Erythromycin A and its derivatives. For Erythromycin A N-oxide, the

protonated molecule [M+H]⁺ would be observed at m/z 750.5. Fragmentation patterns in

tandem MS (MS/MS) would show characteristic losses of the sugar moieties, with the N-oxide

modification influencing the fragmentation of the desosamine sugar. A characteristic loss of an

oxygen atom (16 Da) from the precursor ion under certain ionization conditions can be

indicative of an N-oxide.[5]

Infrared (IR) Spectroscopy
The IR spectrum of Erythromycin A exhibits characteristic absorption bands for hydroxyl (O-H),

carbonyl (C=O), and C-O stretching vibrations.[6] The N-oxide derivative would be expected to

show an additional characteristic absorption band for the N-O stretching vibration.

Spectroscopic Data for Erythromycin A

¹H NMR (CDCl₃)
Complex spectrum with multiple signals

between 0.8 and 5.1 ppm.

¹³C NMR (CDCl₃)

Signals corresponding to 37 carbons, including

carbonyls (~175, 221 ppm) and various C-O and

C-C bonds.

MS (ESI) [M+H]⁺ at m/z 734.5.

IR (KBr)
Bands around 3475 cm⁻¹ (O-H), 2944 cm⁻¹ (C-

H), 1729 cm⁻¹ (C=O).[6]

Biological Activity and Significance
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The N-oxidation of the dimethylamino group on the desosamine sugar of Erythromycin A has a

significant impact on its biological activity. This group is crucial for binding to the bacterial 50S

ribosomal subunit, which is the mechanism of action for its antibacterial properties. Modification

to an N-oxide can inactivate or reduce the antibacterial efficacy of the drug.

Erythromycin A N-oxide is also a key precursor in the synthesis of other macrolide antibiotics,

such as clarithromycin. Its study is therefore important for understanding the metabolism of

erythromycin, potential drug-drug interactions mediated by CYP3A4, and for the development

of new macrolide derivatives.

Experimental Workflow for Synthesis and Characterization
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Caption: A typical workflow for the synthesis and characterization of Erythromycin A N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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